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Compound of Interest

Compound Name: Sodium octyl sulfate

Cat. No.: B092688 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

Sodium octyl sulfate, tailored for research and drug development professionals. Adherence to

these procedures is critical to ensure a safe laboratory environment.

Sodium octyl sulfate is classified as a hazardous substance that causes skin irritation and

serious eye damage.[1][2] It may also cause respiratory irritation and can be harmful if

swallowed.[2][3] Furthermore, as a powder, it can form dust clouds that may be explosive.[1][4]

Personal Protective Equipment (PPE) Summary
Proper personal protective equipment is the first line of defense against exposure. The

following table summarizes the required PPE for handling Sodium octyl sulfate.
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Protection Type Recommended Equipment Standards & Notes

Eye / Face

Safety glasses with side-

shields or chemical goggles.[3]

[5] A face shield may be

required for larger quantities.

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US).[6]

Skin

Chemically resistant gloves

(inspect before use).[1][3] Lab

coat or impervious clothing.[3]

[5]

Use proper glove removal

technique to avoid skin

contact.[3] For significant

exposure risk, a full suit may

be necessary.[4]

Respiratory
Dust respirator or particulate

filter mask.

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

respirator is recommended.[3]

Use in a well-ventilated area is

mandatory.[1][6]

Operational and Disposal Plans
The following procedural guidance outlines the lifecycle of Sodium octyl sulfate in the

laboratory, from handling and storage to emergency response and final disposal.

Handling and Storage Protocol
Engineering Controls:

Always handle Sodium octyl sulfate in a well-ventilated area, using local exhaust

ventilation where dust may be generated.[1][3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6]

Procedural Steps:

Preparation: Before handling, inspect all PPE for integrity. Ensure all containers are clearly

labeled.[5]
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Handling: Avoid all personal contact, including the inhalation of dust.[5] Prevent dust

formation during weighing and transferring.[3] Use equipment and containers that are

properly grounded to prevent static discharge.[1][4]

Hygiene: Wash hands thoroughly after handling and before leaving the work area.[1][3] Do

not eat, drink, or smoke in areas where the chemical is handled or stored.[1][2]

Contaminated clothing should be removed and washed before reuse.[1][2]

Storage: Keep containers tightly sealed in a dry, cool, and well-ventilated place.[4][6] Store in

the original polyethylene or polypropylene containers.[5] Keep away from incompatible

materials such as strong oxidizing agents.[3][6]

Emergency Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][2][6]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with

plenty of soap and water.[2][5][6] If skin irritation persists, consult a physician.[2][6]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek medical attention.[3][4][6]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention if symptoms occur.[2][4][6]

Spills: For minor spills, use dry clean-up procedures to avoid generating dust.[5] Wear full

PPE. Sweep or shovel the material into a suitable, labeled container for disposal.[3][6] For

major spills, evacuate the area and alert emergency responders.[5]

Disposal Plan
Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous and consult local, regional, and national regulations for complete

and accurate classification.[6]
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Containment: Collect waste material in suitable, closed, and clearly labeled containers for

disposal.[1][3][5]

Disposal Route: Whenever possible, recycle unused or uncontaminated material.[5] For

waste, contact a licensed professional waste disposal service.[3] One approved method is to

dissolve the material in a combustible solvent and burn it in a chemical incinerator equipped

with an afterburner and scrubber.[3]

Effluent: Do not allow the product or wash water from cleaning equipment to enter drains or

water courses.[1][3][5]

Workflow Visualization
The following diagram illustrates the standard operating procedure for safely handling Sodium
octyl sulfate from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Sodium Octyl Sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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